Cas no 2172257-58-6 (2-[(Oxan-3-yl)methyl]cyclopentan-1-ol)

• Product Name: 2-[(Oxan-3-yl)methyl]cyclopentan-1-ol
• CAS No: 2172257-58-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5568130
• PubChem ID: 165592928
• Update Time: 2025-10-31

2-[(Oxan-3-yl)methyl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1634070
• 2-[(oxan-3-yl)methyl]cyclopentan-1-ol
• 2172257-58-6
• 2-[(Oxan-3-yl)methyl]cyclopentan-1-ol

• Inchi： 1S/C11H20O2/c12-11-5-1-4-10(11)7-9-3-2-6-13-8-9/h9-12H,1-8H2
• InChI Key： YGPZDGIEYLMHJN-UHFFFAOYSA-N
• SMILES： OC1CCCC1CC1COCCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-[(Oxan-3-yl)methyl]cyclopentan-1-ol

Introduction to 2-[(Oxan-3-yl)methyl]cyclopentan-1-ol (CAS No. 2172257-58-6)

2-[(Oxan-3-yl)methyl]cyclopentan-1-ol, identified by its CAS number 2172257-58-6, is a compound of significant interest in the field of medicinal chemistry. This molecule, featuring a cyclopentanone core linked to an oxygenated side chain via an isopropyl group, has garnered attention for its structural novelty and potential biological activity. The presence of both cycloalkyl and heterocyclic moieties makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The compound’s structure, characterized by a cyclopentane ring substituted with a 3-methoxyisopropyl group, offers a unique scaffold that may interact with biological targets in distinct ways compared to more conventional molecules. This structural motif has implications for both pharmacokinetic properties and binding affinity, making it a subject of considerable research interest.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating oxygen-containing heterocycles such as tetrahydropyranones. These derivatives are often investigated for their potential as intermediates in the synthesis of bioactive molecules. The 2-[(Oxan-3-yl)methyl]cyclopentan-1-ol structure aligns well with this trend, as it combines the versatility of the cyclopentanone ring with the functional flexibility of the oxan moiety.

One of the key aspects driving the interest in this compound is its potential as a building block for more complex pharmacophores. The cyclopentane ring is known for its ability to mimic certain biological scaffolds, while the oxygenated side chain can serve as a site for further functionalization. This dual functionality makes 2-[(Oxan-3-yl)methyl]cyclopentan-1-ol particularly valuable for medicinal chemists seeking to design new therapeutic agents.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds that exhibit unique structural features are often more likely to exhibit novel biological activities. The 2-(Oxan-3-yl)methyl)cyclopentan-1-ol scaffold, with its combination of cycloalkyl and heterocyclic elements, fits squarely within this paradigm. Researchers have been exploring derivatives of this compound to assess their potential as lead compounds for various therapeutic applications.

The synthesis of 2-(Oxan-3-ylmethyl)cyclopentan-1-ol presents an interesting challenge due to the need to construct both the cyclopentane and oxan rings in a single step or through sequential reactions. Advances in synthetic methodologies have enabled more efficient routes to this type of molecule, making it more accessible for further investigation. Techniques such as asymmetric synthesis and transition-metal-catalyzed reactions have been employed to improve yields and enantioselectivity.

The biological activity of 2-(Oxan-ylmethyl)cyclopentan-1 ol has been examined in several preliminary studies. These investigations have focused on its potential effects on enzymes and receptors relevant to various diseases. For instance, some research suggests that derivatives of this compound may interact with targets involved in inflammation or metabolic disorders. While these findings are preliminary, they underscore the compound’s potential as a starting point for developing new treatments.

The pharmaceutical industry has shown increasing interest in exploring novel chemical entities that can be optimized for clinical use. The 2-(Oxan-ylmethyl)cyclopentan -1 ol scaffold offers several advantages from this perspective, including its structural complexity and the presence of multiple functional groups that can be modified. As such, it represents an attractive candidate for further development by pharmaceutical companies.

In conclusion, 2-(Oxan-ylmethyl)cyclopentan -1 ol (CAS No. 2172257 -58 -6) is a compound with significant potential in medicinal chemistry. Its unique structure, combining a cyclopentane ring with an oxygenated side chain, makes it a valuable scaffold for drug discovery efforts. Recent research has begun to uncover its biological relevance, suggesting that it may serve as a lead compound for developing new therapeutic agents. As synthetic methodologies continue to evolve, access to this type of molecule will improve, further facilitating its exploration in academic and industrial settings.